Cas no 1250218-51-9 (4-{(2-bromocycloheptyl)oxymethyl}oxane)

• Product Name: 4-{(2-bromocycloheptyl)oxymethyl}oxane
• CAS No: 1250218-51-9
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 5805466
• PubChem ID: 62383301
• Update Time: 2025-10-29

4-{(2-bromocycloheptyl)oxymethyl}oxane Chemical and Physical Properties

Names and Identifiers

• 4-{(2-bromocycloheptyl)oxymethyl}oxane
• 1250218-51-9
• EN300-1132470
• 4-{[(2-bromocycloheptyl)oxy]methyl}oxane

• Inchi： 1S/C13H23BrO2/c14-12-4-2-1-3-5-13(12)16-10-11-6-8-15-9-7-11/h11-13H,1-10H2
• InChI Key： LPZSBNDVZCWPCJ-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCC1CCOCC1

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-{(2-bromocycloheptyl)oxymethyl}oxane

Introduction to 4-{(2-bromocycloheptyl)oxymethyl}oxane (CAS No. 1250218-51-9)

4-{(2-bromocycloheptyl)oxymethyl}oxane, also known by its CAS number 1250218-51-9, is a unique organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its complex molecular structure, which includes a brominated cycloheptane ring and an oxane moiety. The combination of these functional groups provides a versatile platform for various chemical transformations and biological applications.

The chemical structure of 4-{(2-bromocycloheptyl)oxymethyl}oxane is particularly interesting due to the presence of the bromine atom, which can serve as a useful handle for further functionalization. This makes it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes.

In the context of medicinal chemistry, 4-{(2-bromocycloheptyl)oxymethyl}oxane has been explored for its potential as a building block in the design of novel therapeutic agents. The bromine atom can be readily replaced with other functional groups through various substitution reactions, allowing for the creation of a diverse array of derivatives. These derivatives can then be screened for their biological activities, such as anti-inflammatory, anti-cancer, or neuroprotective properties.

One notable application of 4-{(2-bromocycloheptyl)oxymethyl}oxane is in the development of small molecule inhibitors targeting specific enzymes or receptors. For example, recent studies have shown that derivatives of this compound can effectively inhibit certain kinases involved in cancer progression. This finding highlights the potential of 4-{(2-bromocycloheptyl)oxymethyl}oxane as a lead compound for drug discovery efforts in oncology.

Beyond its use in medicinal chemistry, 4-{(2-bromocycloheptyl)oxymethyl}oxane has also found applications in materials science and polymer chemistry. The unique structural features of this compound make it suitable for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized this compound to create polymers with enhanced mechanical strength and thermal stability, which are valuable in various industrial and technological applications.

The synthesis of 4-{(2-bromocycloheptyl)oxymethyl}oxane typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of cycloheptene followed by ring-opening reactions and subsequent functional group manipulations. Advances in catalytic methods have significantly improved the efficiency and sustainability of these syntheses, reducing environmental impact and increasing economic viability.

In terms of safety and handling, it is important to note that while 4-{(2-bromocycloheptyl)oxymethyl}oxane is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 4-{(2-bromocycloheptyl)oxymethyl}oxane are promising. Ongoing research continues to uncover new applications and optimize existing synthetic methods. As our understanding of this compound's properties deepens, it is likely that we will see even more innovative uses in both academic and industrial settings.